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Compound of Interest

Compound Name: Dibenzocyclooctyne-Cy5.5

Cat. No.: B15554429

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is intended for informational purposes for research and
development professionals. It is not a substitute for a formal Safety Data Sheet (SDS) and
institutional safety protocols. Always consult the specific SDS provided by the manufacturer for
the most accurate and up-to-date information.

Introduction

Dibenzocyclooctyne-Cy5.5 (DBCO-Cy5.5) is a fluorescent dye commonly utilized in
bioorthogonal chemistry, specifically in copper-free click chemistry reactions. Its application in
labeling and imaging of biomolecules necessitates a thorough understanding of its safety and
handling properties to ensure personnel safety and experimental integrity. This guide provides
a summary of the known safety information, handling precautions, and storage conditions for
DBCO-Cy5.5.

Chemical and Physical Properties

Proper handling of any chemical substance begins with an understanding of its physical and
chemical characteristics. The properties of DBCO-Cy5.5 are summarized in the table below.
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Property Value Source(s)

Appearance Dark colored or blue solid [1112][3]

C61H63N4F602P (example,
Molecular Formula [1]
may vary by manufacturer)

~1029.14 g/mol to 1161.34
Molecular Weight g/mol (varies by specific [11[2]

salt/formulation)

Good in DMF, DMSO,

Solubility chlorinated organic solvents, [11121[3]
and water.

Excitation Maximum (Aex) ~678-684 nm [1][2]

Emission Maximum (Aem) ~694-710 nm [1112]

Safety and Handling Precautions

While some suppliers state that DBCO-Cy5.5 in small quantities may not be classified as
hazardous under certain regulations, it is prudent to handle it with the care required for all
laboratory chemicals.[4] The following are general safety and handling recommendations.

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including:
o Gloves: Chemical-resistant gloves.
o Eye Protection: Safety glasses or goggles.
o Lab Coat: A standard laboratory coat.

e Engineering Controls: Use in a well-ventilated area. A chemical fume hood may be
appropriate for handling larger quantities or when creating stock solutions.

e Hygiene: Avoid inhalation, ingestion, and contact with skin and eyes. Wash hands thoroughly
after handling. Do not eat, drink, or smoke in the laboratory.
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o Spill Response: In case of a spill, absorb with an inert material and dispose of it according to
institutional protocols.

Storage and Stability

Proper storage is crucial to maintain the integrity and stability of DBCO-Cy5.5.

Storage Parameter Recommendation Source(s)

Store at -20°C for long-term
storage.[1][2][3][5] Some
Temperature sources suggest -80°C for [L][2][3]1[5]6]
extended periods (up to 6
months).[6]

Protect from light. Avoid
Light prolonged exposure to light.[1] [1][5]

[5]

Moisture Desiccate.[1][3][5] [11[31[5]

, Typically 12 to 24 months
Shelf Life [1][2][5]
when stored correctly.[1][2][5]

Can be shipped at ambient

Transportation temperature for up to 3 weeks.  [1][5]

[1]5]

Experimental Workflow for Safe Handling

The following diagram outlines a logical workflow for the safe handling of DBCO-Cy5.5 in a
research environment.
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Safe handling workflow for DBCO-Cy5.5.

Toxicological and Ecological Information

No specific quantitative toxicological data, such as LD50 values or detailed ecological impact
studies, were available in the public domain at the time of this review. As with any chemical with
unknown toxicological properties, it should be handled with care to minimize exposure.

Disposal Considerations
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Dispose of DBCO-Cy5.5 and any contaminated materials in accordance with local, state, and
federal regulations. Consult your institution's environmental health and safety (EHS) office for
specific guidance.

Lack of Detailed Experimental Protocols for Safety
Assessment

It is important to note that detailed experimental protocols specifically for the safety assessment
of Dibenzocyclooctyne-Cy5.5 were not found in the reviewed literature. The handling and
safety precautions provided are based on general laboratory safety principles and information
from supplier data sheets for this and similar chemical compounds. Researchers should always
perform their own risk assessments based on the specific experimental conditions and
guantities of the material being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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